dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate

• Molecular Formula: C15H14ClN3O5
• Molecular Weight: 351.74 g/mol
• IUPAC Name: dimethyl 2-[(4-chloro-2-methylpyrazole-3-carbonyl)amino]benzene-1,4-dicarboxylate
• InChI: InChI=1S/C15H14ClN3O5/c1-19-12(10(16)7-17-19)13(20)18-11-6-8(14(21)23-2)4-5-9(11)15(22)24-3/h4-7H,1-3H3,(H,18,20)
• InChI Key: TZABBFBXHYHEAA-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)Cl)C(=O)NC2=C(C=CC(=C2)C(=O)OC)C(=O)OC

Description

Dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate, also known as DMCT, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMCT is a member of the terephthalate family of compounds, which are widely used in the production of plastics, fibers, and other materials. However, DMCT has unique properties that make it an attractive candidate for use in scientific research.

Mechanism of Action

The mechanism of action of dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is not fully understood, but it is believed to involve the formation of stable complexes with biomolecules. These complexes can then be detected using fluorescence spectroscopy, allowing researchers to study the interactions between dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate and specific biomolecules.
Biochemical and Physiological Effects
dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to have minimal biochemical and physiological effects in vitro, making it a safe and reliable tool for scientific research. However, more research is needed to fully understand the potential effects of dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is its high selectivity for certain biomolecules, which makes it a valuable tool for studying complex biological processes. Additionally, dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is relatively easy to synthesize and has a long shelf life, making it a cost-effective option for scientific research. However, dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate does have some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are many potential future directions for research involving dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate. One promising area of research involves the development of new dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate derivatives with enhanced properties, such as increased solubility or higher selectivity for specific biomolecules. Additionally, dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate could be used in combination with other fluorescent probes to study complex biological processes in greater detail. Finally, more research is needed to fully understand the potential applications of dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate in vivo, which could lead to the development of new diagnostic and therapeutic tools.

Synthesis Methods

Dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is typically synthesized using a multi-step process that involves the reaction of terephthalic acid with a chlorinated pyrazole derivative. The resulting product is then treated with dimethyl sulfate to yield dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate. The synthesis of dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate is a complex process that requires careful control of reaction conditions and the use of specialized equipment.

Scientific Research Applications

Dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate as a fluorescent probe for the detection of specific biomolecules. dimethyl 2-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}terephthalate has been shown to selectively bind to certain proteins and DNA sequences, making it a valuable tool for studying biological processes.